Cas no 103095-52-9 (5-methyl-1-phenyl-1H-pyrazol-4-amine)

5-Methyl-1-phenyl-1H-pyrazol-4-amine is a pyrazole derivative with a phenyl substituent at the 1-position and an amino group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrazole core offers structural rigidity, enhancing binding affinity in target molecules. The presence of the amino group allows for further functionalization, making it valuable for derivatization reactions. The methyl group at the 5-position contributes to steric and electronic modulation, influencing reactivity and stability. This compound is commonly utilized in medicinal chemistry for the synthesis of bioactive molecules, including potential therapeutic agents.

5-methyl-1-phenyl-1H-pyrazol-4-amine structure

103095-52-9 structure

Product Name:5-methyl-1-phenyl-1H-pyrazol-4-amine

CAS No:103095-52-9

MF:C₁₀H₁₁N₃

MW:173.214441537857

CID:2153354

PubChem ID:23088362

Update Time:2025-06-07

5-methyl-1-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-methyl-1-phenyl-1H-pyrazol-4-amine
- 5-methyl-1-phenylpyrazol-4-amine
- 103095-52-9
- DB-359030
- EN300-113783
- G79092
- SCHEMBL33199
- Z826536998
- CS-0223064
- AKOS010086369
- DTXSID20630469
- 1H-Pyrazol-4-amine, 5-methyl-1-phenyl-
- Inchi： 1S/C10H11N3/c1-8-10(11)7-12-13(8)9-5-3-2-4-6-9/h2-7H,11H2,1H3
- InChI Key： WKNBWNUOHCWCAJ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)C(C)=C(C=N1)N

Computed Properties

Exact Mass: 173.095297g/mol
Monoisotopic Mass: 173.095297g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 173.21g/mol
XLogP3: 1.6
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 314.5±22.0 °C at 760 mmHg
Flash Point: 144.0±22.3 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-methyl-1-phenyl-1H-pyrazol-4-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-methyl-1-phenyl-1H-pyrazol-4-amine Pricemore >>

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